Cas no 1179362-50-5 (5-Phenylpicolinimidamide hydrochloride)

• Product Name: 5-Phenylpicolinimidamide hydrochloride
• CAS No: 1179362-50-5
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• MDL: MFCD12755603
• CID: 1030822
• PubChem ID: 53485014
• Update Time: 2025-10-28

5-Phenylpicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Phenylpicolinimidamide hydrochloride
• 5-phenylpyridine-2-carboximidamide,hydrochloride
• 5-PHENYLPICOLINIMIDAMIDE HCL
• AK133530
• AX8255081
• 5-phenylpyridine-2-carboximidamide;hydrochloride
• 5-Phenylpyridine-2-carboximidamide--hydrogen chloride (1/1)
• CS-0156400
• DB-359117
• A925640
• AKOS015844634
• 5-Phenylpicolinimidamidehydrochloride
• DS-4711
• O11487
• DTXSID70704326
• 5-PHENYLPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 1179362-50-5
• MFCD12755603

• MDL： MFCD12755603
• Inchi： 1S/C12H11N3.ClH/c13-12(14)11-7-6-10(8-15-11)9-4-2-1-3-5-9;/h1-8H,(H3,13,14);1H
• InChI Key： BXHJWKSDJAZAGU-UHFFFAOYSA-N
• SMILES： Cl.N1C(C(=N)N)=CC=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.0719751g/mol
• Monoisotopic Mass: 233.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

5-Phenylpicolinimidamide hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Phenylpicolinimidamide hydrochloride

Introduction to 5-Phenylpicolinimidamide Hydrochloride (CAS No. 1179362-50-5)

5-Phenylpicolinimidamide Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1179362-50-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of picolinamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development pipelines.

The structural framework of 5-Phenylpicolinimidamide Hydrochloride consists of a picolinimide core substituted with a phenyl group at the 5-position, linked via an amide bond. This unique arrangement imparts distinct electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The presence of the hydrochloride moiety further modulates its pharmacokinetic profile, contributing to its suitability for in vitro and in vivo studies.

In recent years, 5-Phenylpicolinimidamide Hydrochloride has been extensively investigated for its pharmacological potential. Research indicates that this compound exhibits inhibitory effects on various enzymatic pathways, making it a promising candidate for the treatment of inflammatory diseases, metabolic disorders, and even certain types of cancer. The phenyl substituent plays a crucial role in modulating binding affinity and selectivity, allowing for fine-tuning of biological activity.

One of the most compelling aspects of 5-Phenylpicolinimidamide Hydrochloride is its role as a scaffold for drug discovery. By leveraging structure-activity relationship (SAR) studies, medicinal chemists have been able to modify its core structure to develop novel analogs with enhanced efficacy and reduced side effects. These modifications often involve altering the substitution pattern on the phenyl ring or exploring different amide linkers to optimize bioavailability and target specificity.

Advances in computational chemistry have further accelerated the exploration of 5-Phenylpicolinimidamide Hydrochloride's therapeutic potential. Molecular docking simulations and virtual screening have enabled researchers to predict binding interactions with high accuracy, facilitating the identification of lead compounds for further optimization. These computational approaches complement experimental methodologies, providing a synergistic strategy for drug development.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly utilizing 5-Phenylpicolinimidamide Hydrochloride as a building block for proprietary drug candidates. Its well-documented chemical properties and established synthetic routes make it an attractive choice for large-scale production and clinical trials. The hydrochloride salt form's stability under various storage conditions also enhances its practicality in industrial settings.

Recent publications highlight innovative applications of 5-Phenylpicolinimidamide Hydrochloride in addressing complex diseases. For instance, studies have demonstrated its ability to modulate immune responses by inhibiting key pro-inflammatory cytokines. This has opened up new avenues for treating autoimmune disorders and chronic inflammation conditions. Additionally, preclinical trials have shown promising results in using this compound to target specific oncogenic pathways, offering hope for novel cancer therapies.

The synthesis of 5-Phenylpicolinimidamide Hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as picolinic acid or benzoylacetonitrile derivatives. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl group with high regioselectivity. The final step often involves salt formation with hydrochloric acid to improve solubility and crystallization properties.

In conclusion, 5-Phenylpicolinimidamide Hydrochloride (CAS No. 1179362-50-5) represents a cornerstone in modern pharmaceutical research. Its unique chemical structure, coupled with its demonstrated biological activities, positions it as a versatile tool for drug discovery and development. As scientific understanding continues to evolve, this compound is likely to play an even more significant role in addressing unmet medical needs across various therapeutic areas.